4-ethoxy-3-methyl-N-[2-(4-morpholinyl)ethyl]benzamide

• IUPAC Name: 4-ethoxy-3-methyl-N-(2-morpholin-4-ylethyl)benzamide
• InChI: InChI=1S/C16H24N2O3/c1-3-21-15-5-4-14(12-13(15)2)16(19)17-6-7-18-8-10-20-11-9-18/h4-5,12H,3,6-11H2,1-2H3,(H,17,19)
• InChI Key: RRQAEHWOHMNQRZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NCCN2CCOCC2)C
• Molecular Formula: C16H24N2O3
• Molecular Weight: 292.37 g/mol

Description

4-ethoxy-3-methyl-N-[2-(4-morpholinyl)ethyl]benzamide is a chemical compound that has attracted attention in scientific research due to its potential application as a pharmaceutical drug. This compound is commonly referred to as EMEB and belongs to the class of benzamides.

Scientific Research Applications

Synthesis and Physicochemical Properties

A study on morpholinium-based ionic liquids, which are closely related to the morpholine moiety present in 4-ethoxy-3-methyl-N-[2-(4-morpholinyl)ethyl]benzamide, investigated their synthesis, physicochemical properties, toxicity, and biodegradability. This research suggests the potential for these compounds in green chemistry applications, particularly as solvents for biomass processing due to their moderate to low toxicity and biodegradability (Pernak et al., 2011).

Antimicrobial Activities

The antimicrobial properties of morpholine derivatives, which are structurally related to this compound, have been explored. For instance, novel 1,2,4-triazole derivatives containing the morpholine moiety demonstrated good to moderate antimicrobial activities against various microorganisms, indicating the potential use of these compounds in developing new antimicrobial agents (Sahin et al., 2012).

Gastrokinetic Activity

Research on benzamide derivatives, including those with morpholine substituents, has shown significant gastrokinetic activity. These compounds have been evaluated for their effects on gastric emptying, revealing potential therapeutic applications in gastrointestinal motility disorders. Notably, certain benzamide derivatives exhibited potent in vivo gastric emptying activity without the undesirable dopamine D2 receptor antagonistic activity, which is a critical factor for their safety profile (Kato et al., 1992).